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CRITICAL WARNING: CHEMICAL IDENTITY
DISAMBIGUATION

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-BEC Hydrochloride
CAS No.: 135333-26-5
Cat. No.: B593309

Get Quote

Before proceeding, you must verify the exact chemical identity of your substance. The

abbreviation "4-BEC" is frequently confused with "BEC," leading to dangerous mishandling.[1]

Target Compound: 4-BEC Common Confusion: BEC
Feature . .
Hydrochloride Hydrochloride
4-Bromoethcathinone S-(2-boronoethyl)-L-cysteine
Full Name ) )
Hydrochloride Hydrochloride
CAS Number 135333-26-5 222638-67-7
Psychoactive Research / ) .
] ] ) Arginase Il Inhibitor (Enzyme
Primary Use Forensic Standard (Synthetic o
) Kinetics)
Cathinone)
Controlled Substance
Regulatory Status (Schedule I/l in many General Research Chemical
jurisdictions)
) ) High (Legal/DEA compliance + )
Disposal Risk Standard Chemical Waste

Toxicity)
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If you possess the Arginase Inhibitor (BEC HCI), dispose of it as standard solid organic waste
(halogen-free/sulfur-containing) according to your institution's EHS protocols.[1] The following
guide is strictly for 4-BEC (4-Bromoethcathinone), a controlled synthetic stimulant.[1]

4-BEC Hydrochloride Disposal Procedures
Executive Summary & Hazard Profiling

4-BEC Hydrochloride is a para-halogenated cathinone derivative.[1] It acts as a potent
monoamine transporter inhibitor. Disposal requires adherence to dual-compliance protocols:
Chemical Safety (toxic/irritant) and Regulatory Security (controlled substance diversion
prevention).[1]

hvsicochemical Hazard

Property Data Operational Implication

Halogenated organic waste
Molecular Formula C11H14BrNOJ[1][2] - HCI .
stream.

High dust potential; respiratory

Physical State White crystalline solid ] ]
protection required.
N Spills can be cleaned with
Solubility Water, Ethanol, DMSO
standard polar solvents.
o ] ] Zero-exposure mandate. Avoid
Toxicity Neurotoxic; Psychostimulant ) ) )
inhalation/skin contact.[1]
Stability Stable; Hygroscopic Store desiccated until disposal.

Regulatory Compliance (DEA/EUDA)

Because 4-BEC is a structural analog of Methcathinone and 4-MMC, it is treated as a Schedule
| substance in the US (under the Federal Analogue Act if for human consumption, or specific
scheduling) and is a controlled drug in the EU, UK, and parts of Asia.[1]

e Requirement 1: Chain of Custody. You must document the exact mass to be disposed of in
your Controlled Substance usage log.
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e Requirement 2: Non-Retrievability. The disposal method must render the substance "non-
retrievable” and "unusable."” Simple trash disposal is a federal crime.

e Requirement 3: Witnessing. Disposal often requires two authorized witnesses (e.g., EHS
Officer + Lab Manager).

Personal Protective Equipment (PPE)

Treat 4-BEC as a high-potency active pharmaceutical ingredient (HPAPI).[1]

Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder
outside a fume hood.

o Dermal: Double nitrile gloves (0.11 mm min thickness).
e Ocular: Chemical splash goggles.

» Engineering: All transfers must occur inside a Class Il Biological Safety Cabinet (BSC) or
Chemical Fume Hood.

Disposal Workflows
Scenario A: Licensed Research Facility (Reverse
Distribution)

Best for: Labs with DEA registrations or expired standards.

Inventory: Weigh the remaining container. Record the mass in the "Disposed/Used" column
of your logbook.

» Sealing: Place the original container into a tamper-evident bag.

o Transfer: Contact a licensed Reverse Distributor. Do not ship without their specific DEA Form
222 or equivalent authorization.

o Documentation: Keep the destruction certificate provided by the distributor for 2-5 years
(depending on local laws).
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Scenario B: On-Site Chemical Destruction (Small Scale
R&D)

Best for: Non-regulated synthesis waste or if Reverse Distribution is unavailable.[1] Verify local
laws first. This method achieves "non-retrievability" via chemical oxidation.[1]

Reagents Required:

o Potassium Permanganate (KMnQOa) solution (0.2 M)
e Sulfuric Acid (H2S04) (10%)

o Activated Carbon[1][3][4]

Protocol:

Dissolution: Dissolve 4-BEC HCI in water (approx. 10 mg/mL).

e Oxidation: Slowly add KMnOas solution until a purple color persists. The benzylic position and
amine will be oxidized, breaking the cathinone scaffold.

o Adsorption: Add activated carbon (1 g per 100 mg substance) to the solution. Stir for 30
minutes.

 Solidification: Mix the slurry with a polymer solidifier (e.g., vermiculite or polyacrylate).

o Disposal: Label as "Deactivated Halogenated Organic Waste" and route to high-temperature
incineration.

Emergency Spill Response

Immediate Action: Evacuate the immediate area if dust is airborne.

o Don PPE: P100 respirator, double gloves, goggles.

» Contain: Cover spill with a damp paper towel to prevent dust generation.

e Neutralize/Clean:
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o Wipe with 10% Bleach (Sodium Hypochlorite) to degrade the organic amine.
o Follow with 70% Ethanol to remove residues.

o Final wipe with water.[5]

» Waste: Place all cleanup materials into a sealed hazardous waste bag. Label "Contaminated
with 4-BEC (Toxic)".[1]

Visual Decision Workflow
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Disposal of 4-BEC HCI

Verify CAS: 135333-26-5
(Not Arginase Inhibitor)

Is it a Controlled Substance
in your jurisdiction?

Yes (Regulated) No (Research Exempt)

OPTION A: Reverse Distribution OPTION B: Chemical Destruction
(Mandatory for DEA Registrants) (Small Scale / Non-Regulated)

Inventory & Seal
(Tamper-Evident Bag)

; ;

Dissolve in H20

Contact Licensed Oxidize with KMnO4
Reverse Distributor (Break Cathinone Scaffold)

l

Adsorb on Activated Carbon

l

Solidify & Incinerate
(Halogenated Waste)

Click to download full resolution via product page

Caption: Decision tree for selecting the compliant disposal pathway based on regulatory status.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b593309/docs?utm_src=pdf-body-img#critical-warning-chemical-identity-disambiguation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

o Cayman Chemical. (2024). Safety Data Sheet: 4-Bromoethcathinone (hydrochloride). Link

o Toronto Research Chemicals (TRC). (2024). 4-BEC Hydrochloride Product Page & SDS.
Link

o European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2014). Risk
assessment of new psychoactive substances: 4-Bromoethcathinone. Link

¢ U.S. Drug Enforcement Administration (DEA). (2023). Disposal of Controlled Substances:
Final Rule. Link

e PubChem. (2024). Compound Summary: 1-(4-Bromophenyl)-2-(ethylamino)propan-1-one
hydrochloride.[1][2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b593309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

